Cas no 1432034-91-7 ((2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride)

• Product Name: (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride
• CAS No: 1432034-91-7
• MF: C₅H₉ClN₄O₂
• MW: 192.6035592556
• MDL: MFCD25970617
• CID: 5180006
• Update Time: 2026-03-05

(2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride
• 1-(1-methyl-3-nitro-1H-pyrazol-5-yl)methanamine

• MDL： MFCD25970617
• Inchi： 1S/C5H8N4O2.ClH/c1-8-4(3-6)2-5(7-8)9(10)11;/h2H,3,6H2,1H3;1H
• InChI Key： BUSRQOVUQSPXBF-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC([N+]([O-])=O)=NN1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride

(2-Methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride (CAS No. 1432034-91-7)

(2-Methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride (CAS No. 1432034-91-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-methyl-5-nitropyrazol-3-yl)methanamine hydrochloride, has garnered attention due to its unique structural properties and biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride is characterized by a pyrazole ring substituted with a methyl group at the 2-position and a nitro group at the 5-position. The methanamine group attached to the pyrazole ring further enhances its reactivity and functional versatility. The hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the importance of (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride in the development of novel therapeutic agents. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory properties, (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride has shown promise in cancer research. A recent investigation reported in the Cancer Research journal indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves the induction of apoptosis through the modulation of specific signaling pathways.

The synthesis of (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride has been extensively studied to optimize yield and purity. A common synthetic route involves the reaction of 2-methylpyrazole with nitric acid to form the nitro derivative, followed by methylation and subsequent amination. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. This multi-step process requires precise control over reaction conditions to ensure high purity and yield.

In addition to its therapeutic potential, (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride has been explored for its use as a building block in combinatorial chemistry. Its reactivity and functional groups make it an ideal candidate for generating diverse libraries of compounds for high-throughput screening in drug discovery programs. This approach has led to the identification of several novel compounds with promising biological activities.

The safety profile of (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (2-methyl-5-nitropyrazol-3-yl)methanamine:hydrochloride (CAS No. 1432034-91-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Continued research and development are expected to further expand its potential uses and contribute to advancements in healthcare.